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Compound of Interest

Compound Name: Ethoduomeen

Cat. No.: B14640829

For the attention of researchers, scientists, and chemical industry professionals.

This guide provides a comparative analysis of Ethoduomeen®, a trade name for a series of
ethoxylated diamines. It is crucial to note that Ethoduomeen® and its chemical class,
ethoxylated amines, are industrial surfactants and not pharmaceutical compounds. Therefore,
this document focuses on their chemical properties and industrial applications, rather than
biological or pharmacological data. The information presented is intended for professionals in
the chemical, industrial, and material science sectors.

Chemical Identity and Properties

Ethoduomeen® refers to a family of tertiary amine ethoxylates, often based on tallow diamine
or other fatty amines.[1][2] These substances are classified as non-ionic or cationic surfactants,
which means they possess both a water-loving (hydrophilic) head and an oil-loving
(hydrophobic) tail.[3][4] This dual nature allows them to reduce the surface tension between
immiscible liquids (like oil and water) or between a liquid and a solid.[3]

The general chemical structure involves a fatty amine core that has been reacted with ethylene
oxide to create polyether chains.[3] The degree of ethoxylation—how many ethylene oxide
units are added—can be tailored to control properties like water solubility, emulsification power,
and surface activity.[3][5]

Key Chemical Families and Names:
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e Chemical Family: Ethoxylated Amines, Diamines.[6][7]

o Example Chemical Name: Tris(15-hydroxyethyl)-N-tallowalkyl-1,3-diaminopropane (for
Ethoduomeen® T/25).[6][7]

e CAS Number: A common example is 61790-85-0.[1][6]

The table below summarizes key physical and chemical properties for representative

Ethoduomeen® products, compiled from technical data sheets.

Table 1: Comparative Physicochemical Properties of Ethoduomeen® Variants

Ethoduomeen® Ethoduomeen® General Fatty
Property .
T/I13 TI25 Amine Ethoxylates
o o Liquid to Pasty
Appearance Amber Liquid Amber Liquid )
Solids[4]
pH (1% solution) ~9.5[8] Not specified 9-11[9]
Boiling Point > 300 °C (> 572 °F) > 300 °C (> 572 °F) > 300 °C[9]
Flash Point > 200 °C (> 392 °F) > 200 °C (> 392 °F) 100 - 199 °C[9]
Density 940 kg/m 3 @ 25°C 1.03 g/cm3 @ 20°C Varies
I . . Varies with
Solubility in Water Dispersible Soluble[8] )
ethoxylation[4]
) ) ) o Emulsifier, Emulsifier, Wetting
Primary Function Corrosion Inhibitor[10] ]
Dispersant[7] Agent[11]
) 24.5 (Davies Scale) ]
HLB Value 19 (Davies Scale)[12] Varies

[13]

Note: Data is based on typical values from technical sheets and may vary. The HLB

(Hydrophile-Lipophile Balance) value indicates the surfactant's affinity for water or oil; higher

values denote greater water solubility.

Primary Applications and Performance Comparison
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The primary function of Ethoduomeen® and similar ethoxylated amines is to act as
performance-enhancing additives in industrial formulations. Their effectiveness is determined
by their ability to modify surface and interfacial properties.[3]

Core Functions:

» Corrosion Inhibition: They form a protective film on metal surfaces, which is particularly
useful in oilfield operations, refineries, boilers, and water treatment systems.[1][10]
Ethoduomeen® T/13 is highlighted for high-temperature corrosion inhibition.[10]

o Emulsification: They are essential for creating stable mixtures of oil and water. This is critical
in the manufacturing of asphalt, agricultural formulations, and oil-based additives.[1][4]

o Dispersion: They prevent solid particles from clumping together in a liquid, a key function in
cleaners, car wash products, and polishes.[7][14]

o Adhesion Promotion & Wetting: In applications like asphalt and coatings, they improve the
adhesion of the product to surfaces.[1][5] As wetting agents, they are used in textile
processing and agricultural sprays to ensure even coverage.[4]

Comparison with Alternatives:

Compared to other classes of surfactants, such as anionic or purely non-ionic types,
ethoxylated amines offer a unique cationic character, especially at lower pH values.[3][5] This
positive charge enhances their affinity for negatively charged surfaces like metal, textiles, and
minerals, making them particularly effective antistatic agents and adhesion promoters.[5] While
they are highly versatile, their performance can be affected by water hardness and pH, a factor
that must be considered in formulation development.[4]

Experimental Protocols: Performance Evaluation

The evaluation of Ethoduomeen® and its alternatives involves standardized testing methods
to quantify their performance as surfactants. Below are outlines of typical experimental
protocols.

Protocol 1: Evaluation of Corrosion Inhibition
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» Objective: To measure the effectiveness of the surfactant in preventing metal corrosion in an
agueous or oil-based environment.

» Methodology (Weight Loss Method - NACE TM0169/ASTM G31):

o Preparation: Metal coupons (e.g., carbon steel) are cleaned, weighed, and their surface
area is measured.

o Exposure: Coupons are immersed in a corrosive fluid (e.g., saltwater or acidic solution)
with and without a specified concentration of the Ethoduomeen® inhibitor.

o Conditions: The test is conducted at a controlled temperature and for a set duration (e.qg.,
24-72 hours).

o Analysis: After exposure, coupons are cleaned to remove corrosion products and then re-
weighed.

o Calculation: The corrosion rate (in mm/year) and the inhibitor efficiency (%) are calculated
based on the weight loss. Inhibitor Efficiency (%) = [(CR_blank - CR_inhibitor) / CR_blank]
*100

Protocol 2: Emulsion Stability Test
o Objective: To assess the ability of the surfactant to create and maintain a stable emulsion.
o Methodology:

o Preparation: An oil phase (e.g., mineral oil) and a water phase are prepared. The
Ethoduomeen® emulsifier is dissolved in the appropriate phase.

o Emulsification: The oil and water phases are mixed in a specified ratio and homogenized
using a high-shear mixer for a set time and speed.

o Observation: The resulting emulsion is transferred to a graduated cylinder and allowed to
stand at room temperature.

o Measurement: The volume of water or oil that separates from the emulsion is recorded at
regular intervals (e.g., 1 hr, 4 hrs, 24 hrs).
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o Analysis: Emulsion stability is reported as the percentage of separation over time. A lower
separation percentage indicates higher stability.

Visualized Workflows and Mechanisms

The following diagrams illustrate the functional mechanism of surfactants and a typical
workflow for their application.

Mechanism of Surfactant Action
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Caption: Mechanism of surfactant action in an oil-in-water emulsion.
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Workflow for Corrosion Inhibitor Application
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Caption: Typical workflow for applying a corrosion inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. ETHODUOMEEN T/22 - Ataman Kimya [atamanchemicals.com]
e 2. Ethoduomeen OV 13.2 Amine ethoxylate [nouryon.com]
¢ 3. shreechem.in [shreechem.in]

e 4. Fatty Amine Ethoxylates | Stearyl, Oleyl, Coco Amine | Venus Ethoxyethers [venus-
goa.com]

o 5. Fatty amine ethoxylates [schaerer-surfactants.com]

e 6. Ethoduomeen - Harcros Chemicals Inc. [harcros.store]

e 7. Ethoduomeen T/25 - Nouryon - Corrosion Inhibitor - Knowde [knowde.com]
8. univarsolutions.com [univarsolutions.com]

e 9. kremer-pigmente.com [kremer-pigmente.com]

e 10. Ethoduomeen T/13 Tallow alkyldiamine ethoxylate [nouryon.com]

e 11. matangiindustries.com [matangiindustries.com]

e 12. ihanskorea.com [ihanskorea.com]

e 13. nouryon.com [nouryon.com]

e 14. ulprospector.com [ulprospector.com]

 To cite this document: BenchChem. [A Guide to Ethoduomeen® and its Industrial
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14640829%#statistical-analysis-of-ethoduomeen-
experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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